Cas no 110503-61-2 (Ethanamine,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-)

• Product Name: Ethanamine,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-
• CAS No: 110503-61-2
• MF: C₂₅H₂₆ClNO
• MW: 391.933045864105
• CID: 157711
• PubChem ID: 3035212
• Update Time: 2025-04-19

Ethanamine,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[4-[(1Z)-4-chloro-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-
• N-Desmethyl Toremifene
• N-DesMethyl ToreMifene Hydrochloride Salt
• 2-[4-[(Z)-4-chloro-1,2-diphenylbut-1-enyl]phenoxy]-N-methylethanamine
• Demethyltoremifene
• N-DesMethyl ToreMifene-d4
• N-DesMethyltoreMifene Hydrochloride
• 2-[4-[(Z)-4-Chloro-1,2-diphenyl-1-butenyl]phenoxy]ethanamine
• N-Demethyltoremifene
• Q27254624
• 2EBS4A61GK
• UNII-2EBS4A61GK
• SCHEMBL5725379
• N-Desmethyltoremifene
• 110503-61-2
• J-002434
• (Z)-4-CHLORO-1,2-DIPHENYL-1-(4-(2-(N-METHYLAMINO)ETHOXY)PHENYL)-1-BUTENE
• ETHANAMINE, 2-(4-((1Z)-4-CHLORO-1,2-DIPHENYL-1-BUTEN-1-YL)PHENOXY)-N-METHYL-
• Ethanamine, 2-(4-(4-chloro-1,2-diphenyl-1-butenyl)phenoxy)-N-methyl-, (Z)-
• FC-1200
• 2-(4-((1Z)-4-Chloro-1,2-diphenyl-1-butenyl)phenoxy)-N-methylethanamine
• CHEBI:169918
• TORE I
• NS00116272

• Inchi： 1S/C25H26ClNO/c1-27-18-19-28-23-14-12-22(13-15-23)25(21-10-6-3-7-11-21)24(16-17-26)20-8-4-2-5-9-20/h2-15,27H,16-19H2,1H3/b25-24-
• InChI Key： WKJKBQYEFAFHCY-IZHYLOQSSA-N
• SMILES： ClCC/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/C1C=CC(=CC=1)OCCNC

Computed Properties

• Exact Mass: 391.17000
• Monoisotopic Mass: 391.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Melting Point: 197-200°C
• PSA: 21.26000
• LogP: 6.26370